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Compound of Interest

Compound Name: Perfluamine

Cat. No.: B110025

Perfluamine: An Evaluation of a Persistent
Industrial Chemical

A comprehensive review of available data on Perfluamine, also known as
Perfluorotripropylamine (FTPA), indicates that it is an industrial chemical with significant
environmental and health concerns, rather than a substance with validated therapeutic efficacy.
This guide provides an objective summary of its properties, applications, and the scientific and
regulatory context surrounding its use.

Perfluamine (CAS Number: 338-83-0) is a synthetic organofluorine compound belonging to
the class of per- and polyfluoroalkyl substances (PFAS).[1][2][3][4] These substances are
characterized by extremely strong carbon-fluorine bonds, which impart high chemical and
thermal stability.[1] Due to these properties, Perfluamine has been utilized in several industrial
and experimental applications.

Industrial and Experimental Applications

The primary uses of Perfluamine are not in the pharmaceutical or therapeutic fields but in
industrial processes that require high stability. Its documented applications include:

o Heat Transfer Fluids: Used in high-temperature applications due to its resistance to breaking
down.[1]
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« Industrial Solvents: Employed in chemical reactions that require stability against acids,
bases, and oxidizing agents.[1]

» Electronics Industry: Utilized for cooling and insulation purposes because of its non-
conductive nature.[1]

o Blood Substitute Research: In the past, emulsions containing Perfluorotripropylamine were
investigated for their potential as blood substitutes due to their capacity to dissolve and
transport oxygen.[3] However, this line of research has highlighted long-term retention of the
substance in the body.[3]

Significant Environmental and Health Concerns

The chemical stability that makes Perfluamine useful in industrial settings is also the source of
significant environmental concern. In September 2024, Belgium officially proposed the
identification of Perfluamine as a Substance of Very High Concern (SVHC) under the
European Union's REACH Regulation.[1]

The basis for this proposal is the substance's classification as very persistent and very
bioaccumulative (vPvB).[1]

o Persistence: Perfluamine is highly resistant to environmental degradation. Its estimated
global atmospheric lifetime is 3,795 years.[1] This extreme persistence means it can remain
in ecosystems for millennia.[1]

e Bioaccumulation: Studies have shown that Perfluamine has a high potential to accumulate
in the tissues of living organisms.[1] This can lead to increasing concentrations in animals
higher up the food chain, posing a risk of toxic effects.[1]

The broader class of PFAS chemicals, to which Perfluamine belongs, has been associated
with various adverse health outcomes in humans, including impacts on the immune system and
increased risk for certain types of cancer.[5]

Lack of Efficacy Data and Comparative Analysis

Given the current scientific understanding and regulatory posture, a comparison guide
validating the "efficacy” of Perfluamine for therapeutic applications is not feasible. The
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overwhelming body of recent evidence and regulatory action focuses on the potential harms of
this substance. There are no recent clinical or significant preclinical studies that would support
a favorable comparison of Perfluamine against established alternatives in any therapeutic

context.

The logical workflow for evaluating a substance like Perfluamine from a regulatory and safety

perspective is outlined below.
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Logical flow from chemical properties to regulatory concern for Perfluamine.

In conclusion, for researchers, scientists, and drug development professionals, Perfluamine
should be regarded as a substance with significant environmental and toxicological red flags.
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The focus of the scientific community has shifted from exploring potential applications to
understanding and mitigating the risks associated with its extreme persistence and
bioaccumulative nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. useforesight.io [useforesight.io]

e 2. ECHA CHEM [chem.echa.europa.eu]

o 3. Perfluorotripropylamine | N(C3F7)3 | CID 67645 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 4. file.medchemexpress.com [file.medchemexpress.com]

» 5. Perfluoroalkyl and Polyfluoroalkyl Substances (PFAS) | National Institute of Environmental
Health Sciences [niehs.nih.gov]

 To cite this document: BenchChem. [Validating the efficacy of Perfluamine in specific
applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110025#validating-the-efficacy-of-perfluamine-in-
specific-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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